2-({5-[4-(adamantane-1-carbonyl)piperazin-1-yl]-1,3,4-thiadiazol-2-yl}sulfanyl)-N-phenylacetamide

• IUPAC Name: 2-[[5-[4-(adamantane-1-carbonyl)piperazin-1-yl]-1,3,4-thiadiazol-2-yl]sulfanyl]-N-phenylacetamide
• InChI: InChI=1S/C25H31N5O2S2/c31-21(26-20-4-2-1-3-5-20)16-33-24-28-27-23(34-24)30-8-6-29(7-9-30)22(32)25-13-17-10-18(14-25)12-19(11-17)15-25/h1-5,17-19H,6-16H2,(H,26,31)
• InChI Key: WYVPWFRDHVAVPD-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NN=C(S2)SCC(=O)NC3=CC=CC=C3)C(=O)C45CC6CC(C4)CC(C6)C5
• Molecular Formula: C25H31N5O2S2
• Molecular Weight: 497.7 g/mol
• CAS No.: 1105198-25-1

Description

2-({5-[4-(Adamantane-1-carbonyl)piperazin-1-yl]-1,3,4-thiadiazol-2-yl}sulfanyl)-N-phenylacetamide is a synthetic chemical compound designed for research applications, particularly in the field of oncology and medicinal chemistry. This molecule integrates three pharmaceutically significant motifs: a 1,3,4-thiadiazole core, a piperazine linker, and a lipophilic adamantane group. The 1,3,4-thiadiazole ring is a well-documented scaffold in anticancer agent development, known for its ability to function as a bioisostere of purine and pyrimidine bases, which can allow such derivatives to potentially disrupt DNA replication in cancer cells . Furthermore, 1,3,4-thiadiazole-based compounds have been demonstrated to exhibit cytotoxic properties through various mechanisms, including the inhibition of enzymes like carbonic anhydrases IX and XII , and focal adhesion kinase (FAK) . The inclusion of a piperazine moiety, often used in drug discovery to optimize solubility and pharmacokinetic properties, is featured in other potent 1,3,4-thiadiazole-containing research compounds, such as glutaminase 1 (GLS1) inhibitors that have shown promising antitumor activity in models like A549 and HCT116 xenografts . The adamantane group is known to confer high lipophilicity and metabolic stability, which can influence the compound's bioavailability and binding affinity to biological targets. This product is intended for research purposes only and is not for diagnostic or therapeutic use. Researchers are advised to conduct their own experiments to determine the specific activity and applicability of this compound for their unique research objectives.

Biological Activity

The compound 2-({5-[4-(adamantane-1-carbonyl)piperazin-1-yl]-1,3,4-thiadiazol-2-yl}sulfanyl)-N-phenylacetamide is a novel synthetic derivative that has garnered attention in pharmacological research due to its potential biological activities. This article delves into the biological activities associated with this compound, including its antimicrobial, antifungal, and antiproliferative properties.

Chemical Structure and Properties

The molecular formula of the compound is $C_{22}H_{33}N_{5}O_{3}S_{2}$, with a molecular weight of approximately 479.7 g/mol. The structure incorporates an adamantane moiety linked to a piperazine ring and a thiadiazole unit, which are known for enhancing biological activity.

Antimicrobial Activity

Research has indicated that compounds related to the thiadiazole structure exhibit significant antimicrobial properties. A study involving structurally similar compounds demonstrated potent antibacterial activity against various Gram-positive and Gram-negative bacteria. Notably, derivatives showed higher potency than traditional antibiotics such as ampicillin and streptomycin against resistant strains like MRSA and Pseudomonas aeruginosa .

Compound	Activity	Reference
Compound 8	Most potent against ATCC strains
Compound 8	Active against MRSA

Antifungal Activity

In addition to antibacterial effects, the compound has shown promising antifungal activity. Similar thiadiazole-based compounds were tested against multiple fungal species, revealing efficacy greater than that of standard antifungal agents like bifonazole and ketoconazole. The antifungal mechanism is believed to involve inhibition of fungal enzymes critical for cell wall synthesis .

Antiproliferative Activity

The antiproliferative effects of this compound were assessed through in vitro studies on various cancer cell lines, including HeLa (cervical cancer), MCF-7 (breast cancer), and HCT-116 (colorectal cancer). Results indicated that the compound exhibited significant cytotoxicity with IC50 values below 10 μM against certain cell lines, suggesting its potential as an anticancer agent .

Cell Line	IC50 (μM)	Activity Level
HeLa	< 10	High
MCF-7	< 10	High
HCT-116	Moderate	Moderate

The proposed mechanisms for the biological activities of the compound include:

• Inhibition of Enzymatic Activity : Molecular docking studies have suggested that the compound may inhibit key enzymes involved in bacterial cell wall synthesis and fungal growth.
• Induction of Apoptosis : In cancer cells, the compound may trigger apoptotic pathways leading to cell death.
• Interaction with Cellular Targets : The adamantane structure is known to interact favorably with various biological targets, potentially enhancing the overall efficacy of the compound.

Case Studies

Several case studies have highlighted the effectiveness of similar compounds in clinical settings:

• Antimicrobial Efficacy : A study on adamantane-thiadiazole derivatives showed significant inhibition against resistant bacterial strains, supporting their use in treating infections caused by multidrug-resistant organisms .
• Anticancer Potential : Research focusing on antiproliferative activities demonstrated that compounds with similar structures could effectively reduce tumor growth in xenograft models, indicating potential for further development as anticancer therapies .

Comparison with Similar Compounds

Structural Modifications and Physicochemical Properties

The following table summarizes key structural differences and inferred properties:

Compound Name / ID	Substituent Modifications	Molecular Weight (g/mol)	Key Features
Target Compound	Adamantane-1-carbonyl, phenylacetamide	~540.7 (estimated)	High lipophilicity, rigid structure, potential for CNS penetration
2-{[5-(4-cyclopropanecarbonylpiperazin-1-yl)-1,3,4-thiadiazol-2-yl]sulfanyl}-N-(5-methylisoxazol-3-yl)acetamide	Cyclopropanecarbonyl, 5-methylisoxazole acetamide	474.55	Reduced steric bulk, improved solubility, possible enhanced bioavailability
2-(4-Methylphenyl)-5-[({[5-(4-methylphenyl)-1,3,4-thiadiazol-2-yl]sulfanyl}methyl)sulfanyl]-1,3,4-thiadiazole	Dual methylphenyl-thiadiazole groups	~434.5 (estimated)	Butterfly conformation, aromatic stacking potential, moderate lipophilicity
2-{[5-(2-hydroxyphenyl)-1,3,4-thiadiazol-2-yl]amino}-N-phenylacetamide	2-hydroxyphenyl, amino linker	326.37	Hydrogen-bonding capacity, lower molecular weight, potential analgesic use

Key Observations:

• Adamantane vs. Cyclopropane : The target compound’s adamantane group increases lipophilicity and rigidity compared to the cyclopropane analog , which may favor longer metabolic half-life but reduce aqueous solubility.
• Aromatic vs. Heterocyclic Substitutions : The methylphenyl-thiadiazole derivative lacks the piperazine-adamantane chain, relying on aromatic interactions for target binding. Its butterfly conformation (dihedral angle: 46.3°) may limit penetration into deep binding pockets compared to the linear adamantane derivative.
• Hydrogen-Bonding Potential: The hydroxyphenyl analog introduces a phenolic -OH group, enhancing hydrogen-bonding interactions, which could improve binding affinity but reduce blood-brain barrier permeability relative to the adamantane-containing compound.

Q & A

Q. How to correlate spectroscopic data with computational predictions for novel derivatives?

• Case example : If a derivative’s $^1$H NMR shows unexpected splitting:
• DFT calculations : Gaussian 09 predicts chemical shifts and confirms conformational isomers .
• NOESY : Detects spatial proximity between adamantane and thiadiazole protons .